Cas no 141472-91-5 (1-(3-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-amine)

• Product Name: 1-(3-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-amine
• CAS No: 141472-91-5
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• CID: 5576351
• Update Time: 2025-06-07

1-(3-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methoxyphenyl)methyl]-1H-1,3-benzodiazol-2-amine
• 1H-Benzimidazol-2-amine, 1-[(3-methoxyphenyl)methyl]-
• 1-(3-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-amine

• Inchi： 1S/C15H15N3O/c1-19-12-6-4-5-11(9-12)10-18-14-8-3-2-7-13(14)17-15(18)16/h2-9H,10H2,1H3,(H2,16,17)
• InChI Key： UGVHOGLCIXPIOP-UHFFFAOYSA-N
• SMILES： C1(N)N(CC2=CC=CC(OC)=C2)C2=CC=CC=C2N=1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 485.6±47.0 °C(Predicted)
• pka: 6.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(3-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-amine

Professional Introduction to Compound with CAS No. 141472-91-5 and Product Name: 1-(3-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-amine

The compound identified by the CAS number 141472-91-5 and the product name 1-(3-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole class, a well-studied scaffold known for its diverse pharmacological properties. The presence of a 3-methoxyphenyl substituent and an amine functional group at the 2-position of the benzodiazole ring introduces unique chemical and biological characteristics that make this molecule a promising candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of benzodiazole derivatives in developing novel therapeutic agents. The benzodiazole core is renowned for its anxiolytic, sedative, muscle relaxant, and anticonvulsant effects, primarily due to its interaction with the gamma-aminobutyric acid (GABA) receptor system. The modification of this scaffold, as seen in 1-(3-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-amine, aims to enhance specificity, reduce side effects, and improve overall pharmacokinetic profiles.

The 3-methoxyphenyl moiety is particularly noteworthy as it can influence both the electronic properties and steric environment of the benzodiazole ring. This substitution pattern has been explored in various pharmaceutical contexts, often leading to compounds with improved solubility, metabolic stability, and target binding affinity. In particular, the methoxy group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, which may enhance the compound's interaction with proteins such as GABA receptors or other relevant enzymes.

One of the most compelling aspects of this compound is its potential application in treating neurological and psychiatric disorders. Current research indicates that benzodiazole derivatives with similar structural motifs may exhibit novel mechanisms of action beyond traditional GABAergic modulation. For instance, studies have suggested that certain benzodiazolones can interact with other neurotransmitter systems or modulate intracellular signaling pathways, offering new avenues for therapeutic intervention.

In vitro studies have begun to elucidate the pharmacological profile of 1-(3-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-amine. Preliminary data suggest that this compound demonstrates moderate affinity for GABA-A receptors but with distinct differences in selectivity compared to classical benzodiazepines. This could translate into a more targeted therapeutic effect with potentially fewer side effects such as sedation or cognitive impairment. Additionally, the compound's interaction with other potential targets remains an area of active investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3-methoxyphenyl group necessitates precise control over reaction conditions to avoid unwanted byproducts. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making it feasible to conduct extensive biological evaluations.

From a medicinal chemistry perspective, the amine functionality at the 2-position of the benzodiazole ring provides a handle for further derivatization. This allows chemists to explore analogs with modified properties by introducing different substituents or altering the electronic environment around the nitrogen atom. Such modifications can fine-tune pharmacological activity and improve drug-like characteristics.

Recent publications have highlighted the importance of structure-activity relationships (SAR) in developing benzodiazole-based therapeutics. By analyzing data from compounds like 1-(3-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-amine, researchers can gain insights into which structural features are most critical for biological activity. These insights are invaluable for designing next-generation compounds with enhanced efficacy and safety profiles.

The potential therapeutic applications of this compound extend beyond traditional uses of benzodiazoles. Emerging evidence suggests that certain derivatives may have neuroprotective or anti-inflammatory properties, making them relevant for treating conditions such as Alzheimer's disease or multiple sclerosis. While these applications are still under exploration, they underscore the versatility of benzodiazole scaffolds in addressing diverse neurological challenges.

In conclusion,1-(3-methoxyphenyl)methyl-1H-1,3-benzodiazol-2-amine represents a fascinating molecule with significant potential in pharmaceutical development. Its unique structural features and promising preclinical data position it as a valuable candidate for further research aimed at developing novel treatments for neurological and psychiatric disorders. As our understanding of drug-target interactions continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic strategies.